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Compound of Interest

Compound Name: Isazofos

Cat. No.: B052178 Get Quote

An In-depth Technical Guide on the Chemical Properties and Structure of Isazofos

Introduction
Isazofos is a synthetic organothiophosphate compound formerly used as a broad-spectrum

insecticide and nematicide.[1][2] It was primarily employed to control soil insects on turf and

various crops.[1][3] As an organophosphate, its mode of action is the inhibition of

acetylcholinesterase, a critical enzyme in the nervous system.[1][4] This document provides a

detailed overview of the chemical structure, properties, mechanism of action, synthesis, and

analytical methodologies for Isazofos, intended for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Isazofos is characterized as a yellow or amber liquid.[1][3] Its quantitative physical and

chemical properties are summarized in the table below for clear reference.
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Property Value Source(s)

Molecular Formula C₉H₁₇ClN₃O₃PS [1][5]

Molecular Weight 313.74 g/mol [1][2][6][7]

CAS Registry Number 42509-80-8 [1][5]

Physical Description Yellow or amber liquid [1]

Boiling Point 170 °C at 760 mmHg [1][6]

Melting Point <25 °C [6][8][9]

Density 1.22 g/cm³ at 20 °C [1][6]

Vapor Pressure 8.7 x 10⁻⁵ mmHg at 20-25 °C [1][3]

Water Solubility 69 - 168 mg/L at 20 °C [4][9]

LogP (Kow) 3.1 - 3.9 [1][4]

pKa 4.0 [1]

Decomposition Temp. Decomposes above 200 °C [1]

Chemical Structure
Isazofos is an organic thiophosphate containing a substituted triazole ring.[1] Its formal

chemical names are:

IUPAC Name: O-[5-chloro-1-(propan-2-yl)-1H-1,2,4-triazol-3-yl] O,O-diethyl

phosphorothioate.[5]

CAS Name: O-[5-chloro-1-(1-methylethyl)-1H-1,2,4-triazol-3-yl] O,O-diethyl

phosphorothioate.[5]

The structure consists of a central phosphorus atom double-bonded to a sulfur atom (a

phosphorothioate group). This phosphorus is also bonded to two ethoxy groups and, via an

oxygen atom, to a heterocyclic ring system. This ring is a 1-isopropyl-5-chloro-1,2,4-triazole

moiety.
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Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for Isazofos, like other organophosphate pesticides, is the

inhibition of the enzyme acetylcholinesterase (AChE).[4][10]

Normal Synaptic Function: In cholinergic synapses, the neurotransmitter acetylcholine (ACh)

is released from the presynaptic neuron, binds to receptors on the postsynaptic neuron to

propagate a nerve signal, and is then rapidly hydrolyzed into choline and acetic acid by

AChE to terminate the signal.[10]

Inhibition by Isazofos: Organophosphorus compounds act as inhibitors of AChE.[1] It is

important to note that phosphorothioates like Isazofos are not direct inhibitors but require

metabolic activation.[1] Through oxidation, the sulfur atom is replaced by an oxygen atom,

forming the more potent "oxon" analogue. This active metabolite then binds to a serine

residue in the active site of AChE, phosphorylating the enzyme.[10]

Consequence of Inhibition: This phosphorylation renders the AChE enzyme inactive.

Consequently, acetylcholine is not broken down and accumulates in the synaptic cleft,

leading to excessive and continuous stimulation of cholinergic receptors.[10] This

overstimulation results in a cholinergic crisis, which is responsible for the acute toxic effects

in insects and mammals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

